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Introduction

WWL113 is a potent and selective, orally active inhibitor of the serine hydrolases
carboxylesterase 3 (Ces3) and carboxylesterase 1f (Ces1f), with IC50 values of 120 nM and
100 nM, respectively.[1] Its mechanism of action involves the covalent modification of the
catalytic serine residue within the active site of these enzymes.[2] Ces3 and its human ortholog
CES1 are endoplasmic reticulum glycoproteins implicated in adipocyte lipolysis.[1][3] Due to its
targeted activity, WWL113 serves as a valuable chemical probe for investigating the
physiological and pathological roles of these enzymes in various cellular processes, including
adipogenesis, inflammation, and cancer cell biology.

These application notes provide detailed protocols for utilizing WWL113 in a range of in vitro
cell-based assays to explore its effects on cellular function.

Data Presentation

Table 1: Inhibitory Activity of WWL113

Target Enzyme IC50 Value
Carboxylesterase 3 (Ces3) 120 nM
Carboxylesterase 1f (Ceslf) 100 nM
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Data sourced from MedchemExpress.[1]

Signaling Pathways

WWL113 has been shown to modulate several key signaling pathways through its inhibition of
CES1/Cess3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for WWL113 In Vitro
Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684178#wwl113-in-vitro-cell-based-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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